Cas no 2138225-73-5 (3-fluoro-2,4,6-trimethyl-N-(propan-2-yl)benzene-1-sulfonamide)

• Product Name: 3-fluoro-2,4,6-trimethyl-N-(propan-2-yl)benzene-1-sulfonamide
• CAS No: 2138225-73-5
• MF: C₁₂H₁₈FNO₂S
• MW: 259.340225696564
• CID: 5760410
• PubChem ID: 165486752
• Update Time: 2025-05-20

3-fluoro-2,4,6-trimethyl-N-(propan-2-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-1121628
• 3-fluoro-2,4,6-trimethyl-N-(propan-2-yl)benzene-1-sulfonamide
• 2138225-73-5

• Inchi： 1S/C12H18FNO2S/c1-7(2)14-17(15,16)12-9(4)6-8(3)11(13)10(12)5/h6-7,14H,1-5H3
• InChI Key： FATMQUMFTHFFFZ-UHFFFAOYSA-N
• SMILES： S(C1C(C)=CC(C)=C(C=1C)F)(NC(C)C)(=O)=O

Computed Properties

• Exact Mass: 259.10422815g/mol
• Monoisotopic Mass: 259.10422815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 54.6Ų

Additional information on 3-fluoro-2,4,6-trimethyl-N-(propan-2-yl)benzene-1-sulfonamide

Comprehensive Overview of 3-fluoro-2,4,6-trimethyl-N-(propan-2-yl)benzene-1-sulfonamide (CAS No. 2138225-73-5)

3-fluoro-2,4,6-trimethyl-N-(propan-2-yl)benzene-1-sulfonamide (CAS No. 2138225-73-5) is a specialized sulfonamide derivative with a unique structural configuration. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential applications as an intermediate in drug synthesis and crop protection agents. The presence of both fluoro and trimethyl groups on the benzene ring, combined with the isopropyl sulfonamide moiety, contributes to its distinct physicochemical properties and reactivity.

From a chemical perspective, 3-fluoro-2,4,6-trimethyl-N-(propan-2-yl)benzene-1-sulfonamide exhibits moderate polarity due to its sulfonamide functional group, making it soluble in common organic solvents like dichloromethane, ethyl acetate, and acetonitrile. The electron-withdrawing fluorine at the 3-position influences the compound's electronic distribution, potentially enhancing its binding affinity in biological systems. Researchers are particularly interested in how these structural features might contribute to molecular recognition processes in medicinal chemistry applications.

The synthesis of CAS 2138225-73-5 typically involves multi-step organic reactions starting from appropriately substituted benzene precursors. Modern synthetic approaches often employ palladium-catalyzed cross-coupling reactions or nucleophilic aromatic substitution to introduce the fluorine atom, followed by sulfonylation with isopropylamine derivatives. Recent publications have highlighted innovative methods to improve the yield and purity of this compound, addressing common challenges in sulfonamide chemistry.

In pharmaceutical research, 3-fluoro-2,4,6-trimethyl benzene sulfonamide derivatives are being investigated for their potential as enzyme inhibitors, particularly targeting carbonic anhydrases and other metalloenzymes. The compound's structural similarity to known bioactive sulfonamides makes it a valuable scaffold for drug discovery programs focused on metabolic disorders and infectious diseases. Computational chemistry studies suggest that the fluorine substitution pattern may offer improved metabolic stability compared to non-fluorinated analogs.

The agrochemical industry has shown growing interest in fluorinated trimethyl sulfonamides like 2138225-73-5 for developing next-generation crop protection agents. Preliminary studies indicate that such compounds may exhibit herbicidal or fungicidal activity while maintaining favorable environmental profiles. Researchers are particularly examining how the isopropyl sulfonamide group influences systemic movement in plants and soil persistence characteristics.

Analytical characterization of 3-fluoro-2,4,6-trimethyl-N-(propan-2-yl)benzene-1-sulfonamide typically involves advanced techniques including high-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy (particularly ¹⁹F NMR), and X-ray crystallography for structural confirmation. The compound's purity is commonly assessed using reverse-phase HPLC methods with UV detection, with typical purity grades exceeding 95% for research applications.

From a commercial availability standpoint, CAS 2138225-73-5 is currently supplied by specialized fine chemical manufacturers primarily for research and development purposes. Market analysts note increasing demand for such fluorinated aromatic building blocks in both academic and industrial settings. Current pricing trends reflect the compound's status as a low-volume high-value chemical, with costs influenced by synthesis complexity and purification requirements.

Environmental and safety assessments of 3-fluoro-2,4,6-trimethyl-N-(propan-2-yl)benzene-1-sulfonamide suggest it requires standard laboratory handling precautions. While not classified as highly hazardous, appropriate personal protective equipment (PPE) including gloves and safety glasses is recommended when working with this compound. Proper chemical storage conditions (typically cool, dry environments under inert atmosphere) help maintain its stability over extended periods.

Recent patent literature reveals growing intellectual property activity surrounding fluorinated sulfonamide derivatives, with several applications mentioning structural analogs of 2138225-73-5. These patents frequently claim novel synthetic methods or specific therapeutic applications, indicating the compound's relevance in contemporary medicinal chemistry innovation. Academic publications have also increased, particularly in journals focusing on heterocyclic chemistry and drug design.

Future research directions for 3-fluoro-2,4,6-trimethyl-N-(propan-2-yl)benzene-1-sulfonamide may explore its potential in catalysis (as a ligand in transition metal complexes) or in materials science applications. The compound's unique combination of steric and electronic properties makes it an interesting candidate for developing new functional materials with specific optical or electronic characteristics. Additionally, its metabolism and degradation pathways in biological systems represent another important area for investigation.

For researchers sourcing CAS 2138225-73-5, quality verification through comprehensive analytical data (including NMR spectra and HPLC chromatograms) is strongly recommended. The compound's shelf life can be extended through proper storage in amber glass containers under inert atmosphere, with periodic purity checks recommended for long-term storage. Many suppliers now provide customized technical packages including stability data and handling recommendations.

The global market for specialty sulfonamides like 3-fluoro-2,4,6-trimethyl-N-(propan-2-yl)benzene-1-sulfonamide is projected to grow steadily, driven by increasing R&D investment in targeted therapeutics and precision agriculture. Regional production capabilities are expanding, particularly in Asia and North America, to meet the growing demand from pharmaceutical and agrochemical innovators. Industry reports suggest particular interest in developing more sustainable synthesis routes for such fluorinated intermediates.

In conclusion, 3-fluoro-2,4,6-trimethyl-N-(propan-2-yl)benzene-1-sulfonamide (CAS No. 2138225-73-5) represents an important chemical building block with diverse potential applications across multiple scientific disciplines. Its unique structural features continue to inspire innovative research in medicinal chemistry, agrochemical development, and materials science. As synthetic methodologies advance and biological understanding deepens, this compound will likely remain a valuable tool for scientists exploring new frontiers in molecular design and functional materials.